molecular formula C6H10N2O B1367093 1,3,5-trimethyl-1H-pyrazol-4-ol CAS No. 89193-22-6

1,3,5-trimethyl-1H-pyrazol-4-ol

Cat. No. B1367093
CAS RN: 89193-22-6
M. Wt: 126.16 g/mol
InChI Key: HAJMFBQNIMHGFE-UHFFFAOYSA-N
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Description

1,3,5-Trimethyl-1H-pyrazol-4-ol is a chemical compound with the molecular formula C6H10N2O . It has a molecular weight of 126.16 . It is a solid substance at room temperature .


Molecular Structure Analysis

The InChI code for 1,3,5-trimethyl-1H-pyrazol-4-ol is 1S/C6H10N2O/c1-4-6(9)5(2)8(3)7-4/h9H,1-3H3 . This indicates that the molecule consists of a pyrazole ring with three methyl groups and one hydroxyl group attached.


Physical And Chemical Properties Analysis

1,3,5-Trimethyl-1H-pyrazol-4-ol is a solid at room temperature . It has a molecular weight of 126.16 . More specific physical and chemical properties might be found in specialized chemical literature or databases.

Scientific Research Applications

Organic Chemical Synthesis Intermediate

1,3,5-Trimethyl-1H-pyrazol-4-ol is used as an organic chemical synthesis intermediate . This means it can be used in the production of a variety of other chemical compounds.

Synthesis of 1,3,5-Trisubstituted-1H-Pyrazoles

An efficient synthesis of 1,3,5-trisubstituted-1H-pyrazoles was developed using 1,3,5-trimethyl-1H-pyrazol-4-ol . This process was characterized by high yields, simple operation, and metal-free catalysis .

Fluorescence Properties

1,3,5-trisubstituted-1H-pyrazoles, synthesized from 1,3,5-trimethyl-1H-pyrazol-4-ol, have excellent fluorescence properties . They can be used as photoluminescent and photorefractive materials .

Medical Applications

Pyrazoline derivatives, which can be synthesized from 1,3,5-trimethyl-1H-pyrazol-4-ol, have been used in certain antidepressants, antihypertensive drug molecules, and anti-arrhythmic . They also have good activities in antibacterial, anticancer, anticonvulsant, antidepressant, and anti-inflammatory .

Textile Industry

Triarylpyrazoline compounds, synthesized from 1,3,5-trimethyl-1H-pyrazol-4-ol, have been used as fluorescent whitening agents in the textile industry .

High-Tech Applications

In recent years, the applications of 1,3,5-trimethyl-1H-pyrazol-4-ol in high-tech fields have been developed by leaps and bounds . They can be used as laser dyes and fluorescent probes .

Metal Ion Fluorescent Probe

1,3,5-trisubstituted-1H-pyrazole shows excellent selectivity for Ag+ detection, making it a potential metal ion fluorescent probe .

Green Catalyst

Vitamin B1 was found to possess favorable catalytic activity and reusability for the condensation reaction of 1,3,5-trimethyl-1H-pyrazol-4-ol, making it a green catalyst .

Safety and Hazards

The safety information available indicates that 1,3,5-trimethyl-1H-pyrazol-4-ol may be harmful if swallowed (Hazard Statement: H302) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .

properties

IUPAC Name

1,3,5-trimethylpyrazol-4-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N2O/c1-4-6(9)5(2)8(3)7-4/h9H,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HAJMFBQNIMHGFE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1C)C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90500468
Record name 1,3,5-Trimethyl-1H-pyrazol-4-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90500468
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

126.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,3,5-trimethyl-1H-pyrazol-4-ol

CAS RN

89193-22-6
Record name 1,3,5-Trimethyl-1H-pyrazol-4-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90500468
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name trimethyl-1H-pyrazol-4-ol
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A flask was charged with 1,3,5-trimethyl-1H-pyrazol-4-yl benzoate (80 g, 347 mmol), and 500 mL ethanol was added. 3M NaOH (174 ml, 521 mmol) was added and the reaction was stirred at ambient temperature for 2 hours. The ethanol was removed in vacuo and the aqueous layer was extracted with dichloromethane, ethyl acetate and dichloromethane:isopropyl alcohol (4:1). The combined organic layers were dried over sodium sulfate, filtered and concentrated in vacuo to afford 1,3,5-trimethyl-1H-pyrazol-4-ol (34 g, 78% yield) as white solid.
Name
1,3,5-trimethyl-1H-pyrazol-4-yl benzoate
Quantity
80 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
174 mL
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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